![molecular formula C14H15N3O3 B2541377 3-(Oxan-4-yl)-1-pyridin-2-ylpyrazole-4-carboxylic acid CAS No. 2241128-20-9](/img/structure/B2541377.png)
3-(Oxan-4-yl)-1-pyridin-2-ylpyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(Oxan-4-yl)-1-pyridin-2-ylpyrazole-4-carboxylic acid, also known as OPAC, is a novel heterocyclic compound that has gained significant attention in the field of medicinal chemistry. OPAC is a pyrazole-based compound that possesses a carboxylic acid functional group and a pyridine ring. This compound has shown promising results in scientific research as it exhibits various pharmacological activities.
Scientific Research Applications
Therapeutic Potential
The compound is a derivative of pyridopyrimidines, which have shown therapeutic interest . Pyridopyrimidines have been studied for their potential in the development of new therapies . They are involved in various therapeutic targets and have shown potential in drug discovery .
Drug Discovery
The unique structure of this compound offers potential applications in drug discovery. It can be used in the synthesis of various drugs, contributing to the development of new therapeutic agents.
Organic Synthesis
The compound is also used in organic synthesis. Its unique structure and properties can contribute to the development of new synthetic methods and the production of various organic compounds.
Material Science
In the field of material science, this compound has potential applications. Its unique properties can be utilized in the development of new materials with improved characteristics.
Viral Infections
Research has shown that compounds like this can play a role in viral infections . They can promote the activation of viral attachment glycoproteins and entry of the virus into target cells .
Immune Responses
These compounds can also play a role in immune responses . They can promote antigen processing and presentation, enabling the virus to replicate in infected cells .
properties
IUPAC Name |
3-(oxan-4-yl)-1-pyridin-2-ylpyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c18-14(19)11-9-17(12-3-1-2-6-15-12)16-13(11)10-4-7-20-8-5-10/h1-3,6,9-10H,4-5,7-8H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAJKTDNSOKWLGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=NN(C=C2C(=O)O)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.